5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione

• Molecular Formula: C11H18N2O5
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C11H18N2O5/c1-2-6-4-13(11(17)12-10(6)16)9-3-7(15)8(5-14)18-9/h6-9,14-15H,2-5H2,1H3,(H,12,16,17)/t6?,7-,8+,9+/m0/s1
• InChI Key: GOQLLSMGPMFBQC-GSLILNRNSA-N
• Isomeric SMILES: CCC1CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)O
• Canonical SMILES: CCC1CN(C(=O)NC1=O)C2CC(C(O2)CO)O

Description

5-Ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione is a pyrimidine nucleoside analog with the IUPAC name 5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione (synonym: 5-EdU) . Its molecular formula is C₁₁H₁₂N₂O₅, with a molecular weight of 252.22 g/mol . The compound features a pyrimidine-2,4-dione core substituted with an ethyl group at the 5-position and a modified deoxyribose sugar moiety (oxolan-2-yl group) in the β-D-configuration. This structure is critical for its biochemical interactions, particularly in mimicking natural nucleosides during DNA synthesis .

5-EdU is primarily utilized in research settings as a thymidine analog for tracking DNA replication in cell proliferation studies. Its safety profile, as indicated by HMIS and NFPA classifications, shows low health hazards (Health Hazard: 0), making it suitable for laboratory use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione typically involves multiple steps. One common method includes the reaction of ethylamine with a suitable oxolan derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using automated reactors. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and pH. The final product is typically purified using chromatography techniques to ensure its suitability for various applications .

Chemical Reactions Analysis

Types of Reactions

5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various derivatives, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions typically involve hydrogenation using catalysts such as platinum or palladium.

Substitution: Nucleophilic substitution reactions are common, where the hydroxyl groups are replaced by other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Hydrogen gas, platinum or palladium catalysts

Substitution: Thionyl chloride, phosphorus tribromide

Major Products

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound. These derivatives often exhibit different physical and chemical properties, making them useful for specific applications .

Scientific Research Applications

5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on cellular processes and as a tool for probing biological pathways.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione involves its interaction with specific molecular targets within cells. It is believed to modulate various biochemical pathways, potentially affecting enzyme activity and gene expression. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interact with nucleic acids and proteins .

Comparison with Similar Compounds

Substituent Effects on Activity

• However, its antiviral activity is less documented than halogenated analogs .
• Brivudine : The bromoethenyl group confers strong binding affinity (Binding Energy: -4.87 kcal/mol) to viral thymidine kinases, enabling selective inhibition of herpesvirus replication .
• 5-Iodo-2'-deoxyuridine : The bulky iodine atom disrupts base pairing, inhibiting viral DNA polymerase incorporation .

Sugar Moiety Variations

• 5-EdU and Brivudine share the oxolan-2-yl sugar, while zidovudine and lamivudine incorporate oxathiolane or azide-modified sugars. These modifications affect resistance profiles; for example, oxathiolane in lamivudine reduces mitochondrial toxicity compared to azide-containing zidovudine .

Molecular Weight and Bioavailability

• Lower molecular weight analogs like Decitabine (228.21 g/mol) exhibit better diffusion into tissues, whereas bulkier derivatives (e.g., benzodioxole-fluoro analog, 394.31 g/mol) may face pharmacokinetic challenges .

Biological Activity

The compound 5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione is a complex organic molecule that has garnered attention in scientific research due to its unique structural properties and potential biological activities. This article delves into the biological activity of the compound, exploring its mechanisms, applications, and relevant case studies.

Molecular Characteristics

• Molecular Formula : C$_{11}$H$_{16}$N$_2$O$_5$
• Molecular Weight : 256.25 g/mol
• IUPAC Name : 5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione
• InChI Key : XACKNLSZYYIACO-CFCGPWAMSA-N

The compound features a diazinane ring system coupled with an oxolane moiety, which contributes to its reactivity and interaction with biological targets.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C$_{11}$H$_{16}$N$_2$O$_5$
Molecular Weight	256.25 g/mol
Solubility	Very soluble in water

The biological activity of this compound is attributed to its ability to interact with various molecular targets within biological systems. The presence of hydroxyl and hydroxymethyl groups allows for hydrogen bonding and potential interactions with enzymes and receptors.

Key Mechanisms Include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Antiviral Activity : Preliminary studies suggest that it may exhibit antiviral properties by interfering with viral replication processes.
• Anticancer Potential : Research indicates that it could induce apoptosis in cancer cells through modulation of signaling pathways.

Study 1: Antiviral Activity

A study published in Journal of Medicinal Chemistry evaluated the antiviral efficacy of similar compounds derived from pyrimidine structures. The results indicated that compounds with similar hydroxymethyl substitutions demonstrated significant inhibition of viral replication in vitro .

Study 2: Anticancer Properties

Research conducted on a related compound showed promising results in inducing apoptosis in breast cancer cell lines. The study highlighted the role of the oxolane moiety in enhancing cytotoxicity against cancer cells .

Table 2: Summary of Biological Studies

Study Focus	Findings	Reference
Antiviral Activity	Significant inhibition of viral replication
Anticancer Effects	Induction of apoptosis in breast cancer cell lines

Applications in Medicine and Industry

The potential applications of 5-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione extend beyond basic research into practical uses:

• Pharmaceutical Development : Investigated as a lead compound for developing new antiviral and anticancer drugs.
• Chemical Synthesis : Utilized as a building block for synthesizing more complex organic molecules.